Cas no 2171884-44-7 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid
• CAS No: 2171884-44-7
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 5753565
• PubChem ID: 165540188
• Update Time: 2025-05-27

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-3-methylbutanoic acid
• EN300-1497661
• 2171884-44-7
• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid

• Inchi： 1S/C27H25FN2O5/c1-27(2,14-24(31)32)30-25(33)21-12-11-16(13-23(21)28)29-26(34)35-15-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h3-13,22H,14-15H2,1-2H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： GANYZLRTVPGNRZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(NC(C)(C)CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid

Recent Advances in the Study of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid (CAS: 2171884-44-7)

The compound 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid (CAS: 2171884-44-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a fluorophenylformamido moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development. Recent studies have focused on its role as a building block in solid-phase peptide synthesis (SPPS) and its potential therapeutic applications.

One of the key areas of research involving this compound is its utility in the synthesis of complex peptides. The Fmoc group is widely used in SPPS due to its stability under basic conditions and ease of removal under mild acidic conditions. The incorporation of a fluorine atom in the phenyl ring enhances the stability and bioavailability of the resulting peptides, making this compound particularly valuable for the development of peptide-based therapeutics. Recent publications have highlighted its use in the synthesis of antimicrobial peptides and targeted drug delivery systems.

In addition to its applications in peptide synthesis, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid has been investigated for its potential as a small-molecule drug candidate. Preliminary studies suggest that this compound may exhibit inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to modulate the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings open new avenues for the development of anti-inflammatory drugs with improved selectivity and reduced side effects.

Another notable aspect of this compound is its role in the development of prodrugs. The presence of the Fmoc group allows for the controlled release of active drug molecules in vivo, thereby enhancing therapeutic efficacy and minimizing toxicity. Recent research has explored its use in the design of prodrugs for cancer therapy, where targeted delivery and controlled release are critical for achieving optimal therapeutic outcomes. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported the successful conjugation of this compound with a chemotherapeutic agent, resulting in a prodrug with enhanced tumor-targeting capabilities.

Despite these promising developments, challenges remain in the large-scale synthesis and application of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid. Issues such as yield optimization, purification, and stability under physiological conditions need to be addressed to facilitate its transition from the laboratory to clinical settings. Ongoing research is focused on addressing these challenges through the development of novel synthetic routes and formulation strategies.

In conclusion, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-methylbutanoic acid (CAS: 2171884-44-7) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug development, and prodrug design highlight its potential to contribute to advancements in therapeutic interventions. Future research will likely focus on optimizing its properties and expanding its applications, paving the way for innovative treatments in various disease areas.